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Compound of Interest

Compound Name: 4-lodopyridin-3-ol

Cat. No.: B063117

Essential Safety and Handling Guide for 4-
lodopyridin-3-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-lodopyridin-3-ol. Given the absence of a specific Safety Data
Sheet (SDS) for this compound, the following guidance is based on the known hazards of its

structural components: pyridine and organo-iodine compounds. All procedures should be
conducted with the utmost caution, assuming the compound is hazardous.

Hazard Summary

Based on the Global Harmonized System (GHS) classifications for 4-lodopyridin-3-ol, this
compound is considered hazardous. The primary hazards are:

Harmful if swallowed

Harmful in contact with skin

Causes skin irritation

Causes serious eye irritation

Harmful if inhaled
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e May cause respiratory irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with handling 4-

lodopyridin-3-ol. The following table summarizes the required PPE.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Skin Protection

- Gloves: Double gloving with a
chemical-resistant outer glove
(e.g., Butyl rubber, Polyvinyl
Alcohol - PVA) over a standard
nitrile inner glove. - Lab Coat:
A fully-buttoned, chemical-
resistant lab coat. - Apron: A
chemical-resistant apron worn

over the lab coat.

Prevents skin contact, which
can cause irritation and
systemic toxicity. Butyl rubber
and PVA gloves are
recommended for pyridine-like
compounds due to their
superior chemical resistance
compared to nitrile, which has

a very short breakthrough time.

(112131

Respiratory Protection

All handling of solid and
dissolved 4-lodopyridin-3-ol
must be conducted within a

certified chemical fume hood.

Minimizes the inhalation of
harmful dust and vapors, which

can cause respiratory irritation.

Glove Selection and Breakthrough Time

Quantitative breakthrough time data for 4-lodopyridin-3-ol is not available. The following table

provides data for pyridine, which should be used as a conservative guide.
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. Breakthrough Time .
Glove Material ] Recommendation
(minutes)

Not recommended for direct or
prolonged contact. Suitable

only for incidental splash

Nitrile <1 . I .
protection, with immediate
replacement upon
contamination.[2][3][4]
Recommended for prolonged

Butyl Rubber > 480
contact.[5][6]

) Recommended for prolonged

Polyvinyl Alcohol (PVA) > 480

contact.

Occupational Exposure Limits

Specific occupational exposure limits for 4-lodopyridin-3-ol have not been established.
Therefore, the exposure limits for pyridine should be strictly adhered to as a precautionary
measure.

Time-Weighted Average Short-Term Exposure Limit
Regulatory Body
(TWA) (STEL)
OSHA (PEL) 5 ppm (15 mg/m3) Not Established
NIOSH (REL) 5 ppm (15 mg/m3) Not Established
ACGIH (TLV) 1 ppm Not Established

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is essential for the safe handling of 4-lodopyridin-3-
ol.

o Preparation and Engineering Controls:

o Ensure a certified chemical fume hood is operational.
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o Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Designate a specific area within the fume hood for handling the compound.

o Cover the work surface with absorbent, disposable bench paper.

e Donning Personal Protective Equipment:

o Put on all required PPE as specified in the table above before entering the designated
handling area.

e Handling the Compound:

o Conduct all weighing and transfers of the solid compound within the chemical fume hood
to control dust and vapors.

o Use dedicated, clearly labeled glassware and utensils.
o Keep the container tightly closed when not in use.

e In Case of Exposure:

o

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station and seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.[1]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[1]

e Spill Management:
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o Small Spills (within a fume hood): Absorb the spill with an inert, non-combustible material
such as vermiculite or sand.[7] Place the absorbent material into a sealed, labeled
container for hazardous waste disposal.

o Large Spills (or any spill outside a fume hood): Evacuate the immediate area and alert
others. Contact your institution's Environmental Health and Safety (EHS) department
immediately.[1]

Disposal Plan
All waste containing 4-lodopyridin-3-ol must be treated as hazardous waste.
» Waste Segregation:

o As an iodinated organic compound, 4-lodopyridin-3-ol waste should be segregated as
halogenated organic waste.[8][9][10]

o Do not mix with non-halogenated organic waste, as this increases disposal costs and
complexity.[10][11]

o Keep solid and liquid waste streams separate.
e Waste Collection:

o Solid Waste: Collect unused compound, contaminated weighing paper, and other solid
materials in a clearly labeled, sealed, and compatible waste container.

o Liquid Waste: Collect solutions containing 4-lodopyridin-3-ol in a separate, sealed, and
clearly labeled container for halogenated organic liquid waste.

o Contaminated Disposables: All disposable items that have come into contact with the
compound (e.g., gloves, bench paper, pipette tips) must be placed in a designated
hazardous waste container.

e Labeling and Storage:

o Clearly label all waste containers with "Hazardous Waste," the full chemical name ("4-
lodopyridin-3-ol"), and the associated hazards (e.g., Toxic, Irritant).
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o Store waste containers in a designated and secure satellite accumulation area, away from
incompatible materials such as strong oxidizing agents and acids.[5]

» Final Disposal:

o Arrange for the disposal of all hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.

Workflow for Safe Handling of 4-lodopyridin-3-ol
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Caption: Workflow for the safe handling of 4-lodopyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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